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molecular formula C13H11BrO2 B1268540 2-Acetyl-5-bromo-6-methoxynaphthalene CAS No. 84167-74-8

2-Acetyl-5-bromo-6-methoxynaphthalene

Cat. No. B1268540
CAS RN: 84167-74-8
M. Wt: 279.13 g/mol
InChI Key: KDDYYAXVVDTNND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05107013

Procedure details

57 Ml of tert-butylbenzene and 8.2 g of anhydrous aluminum chloride are added to the solution of 2-acetyl-5-bromo-6-methoxynaphthalene obtained as in example 1a), while keeping the temperature at -10° C. The reaction mixture is kept for 16 hours under stirring at room temperature and then it is worked as in example 1 obtaining 41.8 g of product with a yield equal to 85.3% calculated on the basis of the starting material 1-bromo-2-methoxynaphthalene.
Name
tert-butylbenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
aluminum chloride
Quantity
8.2 g
Type
reactant
Reaction Step One
Name
2-acetyl-5-bromo-6-methoxynaphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
product
Quantity
41.8 g
Type
reactant
Reaction Step Two
Name
1-bromo-2-methoxynaphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-Acetyl-6-methoxynaphthalene

Identifiers

REACTION_CXSMILES
C(C1C=CC=CC=1)(C)(C)C.[Cl-].[Al+3].[Cl-].[Cl-].[C:15]([C:18]1[CH:27]=[CH:26][C:25]2[C:20](=[CH:21][CH:22]=[C:23]([O:29][CH3:30])[C:24]=2Br)[CH:19]=1)(=[O:17])[CH3:16].BrC1C2C(=CC=CC=2)C=CC=1OC>>[C:15]([C:18]1[CH:27]=[CH:26][C:25]2[C:20](=[CH:21][CH:22]=[C:23]([O:29][CH3:30])[CH:24]=2)[CH:19]=1)(=[O:17])[CH3:16] |f:1.2.3.4|

Inputs

Step One
Name
tert-butylbenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)C1=CC=CC=C1
Name
aluminum chloride
Quantity
8.2 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
2-acetyl-5-bromo-6-methoxynaphthalene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C1=CC2=CC=C(C(=C2C=C1)Br)OC
Step Two
[Compound]
Name
product
Quantity
41.8 g
Type
reactant
Smiles
Step Three
Name
1-bromo-2-methoxynaphthalene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=CC2=CC=CC=C12)OC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
obtained as in example 1a),
CUSTOM
Type
CUSTOM
Details
at -10° C

Outcomes

Product
Details
Reaction Time
 16 h
Name
2-Acetyl-6-methoxynaphthalene
Type
Smiles
C(C)(=O)C1=CC2=CC=C(C=C2C=C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.